N-[(1-Benzylpyrazol-4-yl)methyl]-1-(7-bicyclo[4.2.0]octa-1,3,5-trienyl)methanamine;dihydrochloride

• IUPAC Name: N-[(1-benzylpyrazol-4-yl)methyl]-1-(7-bicyclo[4.2.0]octa-1,3,5-trienyl)methanamine;dihydrochloride
• InChI: InChI=1S/C20H21N3.2ClH/c1-2-6-16(7-3-1)14-23-15-17(12-22-23)11-21-13-19-10-18-8-4-5-9-20(18)19;;/h1-9,12,15,19,21H,10-11,13-14H2;2*1H
• InChI Key: OTNMESAKSIVCBK-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=CC=CC=C21)CNCC3=CN(N=C3)CC4=CC=CC=C4.Cl.Cl
• Molecular Formula: C20H23Cl2N3
• Molecular Weight: 376.3 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a new series of 5-(1-benzyl-1H-1,2,3-triazol-4-yl)-4-methyl-2-arylthiazole derivatives were synthesized by click reaction of substituted benzylazide with 5-ethynyl-4-methyl-2-substituted phenylthiazole. The starting compounds were synthesized from the corresponding thiazole aldehyde by using the Ohira−Bestmann reagent.

Molecular Structure Analysis

The molecular structure of the compound can be determined by spectral analysis. The structure of the bicyclo[4.2.0]octa-1,3,5-triene component of the compound is available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds have been studied. The click reaction of substituted benzylazide with 5-ethynyl-4-methyl-2-substituted phenylthiazole was used to synthesize a series of 5-(1-benzyl-1H-1,2,3-triazol-4-yl)-4-methyl-2-arylthiazole derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound can be determined by various methods. For the bicyclo[4.2.0]octa-1,3,5-triene component of the compound, the molecular weight is 104.1491.

Scientific Research Applications

Crystal Structure Analysis

The compound has been analyzed in terms of its crystal structure and molecular conformation. For instance, the crystal structure of N-(2-Pyridylmethyleneamino)dehydroabietylamine, which shares structural similarities, reveals classic chair and half-chair conformations of cyclohexane rings and planar benzene and pyridine rings (Yong Wu et al., 2009) Wu, Y., Rao, X., Wang, Z., Song, Z., & Yao, X. (2009). N-(2-Pyridylmethyleneamino)dehydroabietylamine. Acta Crystallographica Section E: Structure Reports Online.

Stereochemical Assignment

The stereochemical assignment of similar compounds has been achieved via single crystal X-ray diffraction, which is crucial for understanding their potential applications in various fields (Christensen et al., 2011) Christensen, K., Csatayová, K., Davies, S., Lee, J. A., Roberts, P. M., Thompson, A., & Thomson, J. E. (2011). Stereochemical Assignment of Substituted 2-Aminobicyclo[3.1.0]hexane and 2-Aminobicyclo[5.1.0]octane Derivatives via Single Crystal X-ray Diffraction. Journal of Chemical Crystallography.

Photocytotoxicity and Imaging Applications

Similar compounds, such as Iron(III) catecholates, have been synthesized and studied for their photocytotoxic properties, indicating potential applications in cellular imaging and cancer therapy (Basu et al., 2014) Basu, U., Pant, I., Khan, I., Hussain, A., Kondaiah, P., & Chakravarty, A. (2014). Iron(III) catecholates for cellular imaging and photocytotoxicity in red light. Chemistry, an Asian journal.

Potential Antidepressant Effect

The synthesis of structurally related tetracyclic compounds has been explored for their potential antidepressant effect in animal models (Karama et al., 2016) Karama, U., Sultan, M. A., Almansour, A., & El-Taher, K. E. H. (2016). Synthesis of Chlorinated Tetracyclic Compounds and Testing for Their Potential Antidepressant Effect in Mice. Molecules.

Crystal Chemistry and Drug Solvates

Research into the crystal chemistry of similar compounds, like Ivabradine hydrochloride, provides insights into their solvated forms, which is significant for pharmaceutical formulation and stability (Masciocchi et al., 2013) Masciocchi, N., Aulisio, A., Bertolini, G., Sada, M., Garis, F., & Malpezzi, L. (2013). Disclosing the extensive crystal chemistry of Ivabradine hydrochloride, in its pure and solvated phases. Powder Diffraction.

Synthesis of Related Compounds

The synthesis of octahydro-7-phenylpyrazino[2,1-b][3]benzazepines, which are related to the compound , has been studied, contributing to the understanding of the synthetic routes and potential applications of these compounds (Ohnmacht & Marie, 1991) Ohnmacht, C. J., & Marie, M. (1991). The synthesis of octahydro-7-phenylpyrazino[2,1-b][3]benzazepines. Journal of Heterocyclic Chemistry.

Mechanism of Action

The mechanism of action of similar compounds has been studied. For example, compound 10ec, a derivative of 5-(1-benzyl-1H-1,2,3-triazol-4-yl)-4-methyl-2-arylthiazole, was found to induce apoptosis in BT-474 cells via cell cycle arrest at the sub-G1 and G2/M phase. According to molecular modelling studies, compound 10ec binds to the colchicine binding site of the tubulin.